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Get Quote

PP121 is a small-molecule inhibitor notable for its dual activity against both tyrosine kinases and

phosphoinositide kinases (including PI3K and mTOR), a combination not commonly found in single agents

[1] [2]. The table below summarizes its key molecular targets and half-maximal inhibitory concentration

(IC₅₀) values.

Molecular Target
IC₅₀
(nM)

Target Type

PDGFR (Platelet-Derived Growth Factor Receptor) [3] [4] 2 Tyrosine Kinase

Hck (Haematopoietic cell kinase) [3] 8 Tyrosine Kinase

mTOR (Mammalian Target of Rapamycin) [3] [4] 10 Serine/Threonine
Kinase

VEGFR2 (Vascular Endothelial Growth Factor Receptor 2) [3]
[4]

12 Tyrosine Kinase

Src [3] [4] 14 Tyrosine Kinase

Abl [3] 18 Tyrosine Kinase

DNA-PK (DNA-dependent protein kinase) [3] [4] 60 Serine/Threonine
Kinase

p110α (PI3K catalytic subunit) [3] 52 Lipid Kinase
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By simultaneously inhibiting these critical nodes in oncogenic and inflammatory signaling, PP121

effectively blocks downstream pathways like Akt/mTOR and MAPK, which are crucial for cell survival,

proliferation, and metabolism [1] [5] [3].

Application Note 1: Asthma Research

Experimental Findings

Recent preclinical studies have revealed that PP121 possesses dual anti-contractile and anti-inflammatory

properties in the context of asthma [1] [6].

Anti-Contractile Effect: PP121 directly relaxes pre-contracted mouse tracheal rings. This

bronchodilatory effect is achieved by modulating calcium mobilization through the blockade of various
ion channels, including L-type voltage-dependent Ca²⁺ channels (L-VDCCs), transient receptor
potential channels (TRPCs), and large-conductance Ca²⁺-activated K⁺ channels (BK channels)
[1].

Anti-Inflammatory Effect: In an ovalbumin (OVA)-sensitized murine asthma model, PP121
administration (20 and 50 mg/kg, daily via gavage) significantly alleviated hallmark asthmatic

features. This included reduced airway hyperresponsiveness (AHR), lower systematic
inflammation, and decreased mucus hypersecretion [1].

Molecular Mechanism: The therapeutic effects were linked to the downregulation of inflammatory
factors (TNF-α, IL-4, IL-5), mucins (MUC5AC, MUC5B), and suppression of the MAPK/Akt signaling
pathway [1].

Key Experimental Protocol: Murine Asthma Model

The following workflow outlines the establishment of the asthma model and treatment with PP121 [1]:
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Male BALB/c mice
(6-8 weeks old)

Sensitization Phase
(Days 0, 7, 14)

Intraperitoneal (IP) injection
of OVA (3 mg/mL)

Challenge Phase
(Days 21-34)

Daily intranasal instillation
of OVA (3 mg/mL)

Concurrent Treatment
(Days 21-34)

Daily gavage of:
• PP121 (20/50 mg/kg)

• Dexamethasone (3 mg/kg)
• Vehicle control

Endpoint Evaluation
• Respiratory resistance

• Histology (inflammation, mucus)
• Western blot (MAPK/Akt)

Click to download full resolution via product page

Application Note 2: Oncology Research

Experimental Findings

PP121 exhibits potent antitumorigenic effects across various cancer models by targeting multiple signaling

drivers simultaneously.
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Non-Small Cell Lung Cancer (NSCLC): PP121 inhibited proliferation in patient-derived xenograft

organoid (PDXO) models of both adenocarcinoma (LU5162B) and squamous cell carcinoma
(LU6471B), with effects observed at concentrations as low as 2 μM. It was particularly effective

against models with EGFR mutations and MET amplifications, which are often associated with
resistance to first-generation TKIs [5].

Esophageal Cancer: Oral administration of PP121 significantly inhibited the growth of Eca-109
xenografts in mice. This was accompanied by the inhibition of Akt-mTOR and NF-κB signaling

pathways in the tumor tissue, without significantly affecting the mice's body weight [4].
Other Cancers: Studies also report efficacy of PP121 in anaplastic thyroid carcinoma, glioblastoma,

and ovarian cancer models, primarily through inhibition of proliferation, migration, and metastasis [5].

Key Experimental Protocol: In Vitro Cell Proliferation Assay
(Crystal Violet)

This protocol is commonly used to assess the anti-proliferative effects of PP121 [5].

Cell Seeding: Plate cancer cells (e.g., NCI-H1975 for lung adenocarcinoma) in 12-well plates at an

appropriate density.
Compound Treatment: After cell attachment, add PP121 dissolved in DMSO across a range of

concentrations (e.g., 500 nM, 1 μM, 5 μM, 10 μM). Include a vehicle control (DMSO only).
Incubation: Incubate the cells for the desired duration (e.g., 48 hours) at 37°C with 5% CO₂.

Fixation and Staining:
Remove the medium and carefully wash the cell monolayer with PBS.

Fix the cells with 100% methanol for 5 minutes at room temperature.
Remove methanol and stain the cells with 0.5% crystal violet solution (in 25% methanol) for 10

minutes.
Washing and Solubilization:

Thoroughly wash the stained cells with distilled water to remove unbound dye and air-dry the
plates.

Solubilize the incorporated dye by adding 0.1 M sodium citrate in 50% ethanol.
Quantification: Transfer the solubilized dye to a 96-well plate and measure the optical density at 540

nm using a plate reader. The absorbance is proportional to the number of viable cells.

Practical Research Protocols

In Vitro Stock Solution Preparation
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Solvent: High-grade DMSO.

Standard Stock Concentration: Often prepared at 10-32 mM (e.g., 10 mM is typical) [3] [4].
Example: To make a 10 mL stock of 10 mM PP121, dissolve 31.94 mg of PP121 (MW: 319.36 g/mol)

in pure, fresh DMSO. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles and
moisture absorption [3] [4].

Cell-Based Assay Considerations

Treatment Concentration: Depending on the cell line and assay, effective concentrations in cell

culture typically range from nanomolar to low micromolar (e.g., 40 nM to 20 μM) [3].
Incubation Time: Varies by assay type, from 3-6 hours for Western blot analysis of pathway

modulation to 24-72 hours for proliferation and apoptosis assays [5] [3].
Vehicle Control: Always include a DMSO control group, with the final DMSO concentration typically

not exceeding 0.1% to avoid cytotoxicity [3].

Visualizing PP121's Dual Mechanism in Asthma

The following diagram synthesizes the multifaceted mechanism by which PP121 alleviates asthma

symptoms, integrating its effects on airway smooth muscle contraction and inflammatory signaling [1].

Important Research Use Considerations

Research Use Only: PP121 is strictly labeled for research use and is not for human diagnostic or
therapeutic use [3] [4].

In Vivo Formulations: For animal studies, PP121 can be administered orally. One validated
formulation involves creating a clear solution by dissolving the compound in 5% DMSO and 95% corn

oil [3] [4].
Handling and Storage: The compound should be stored as a powder at 2-8°C or in solution at

-80°C. Always use freshly opened DMSO to prepare stock solutions due to its hygroscopic nature [4]
[2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.sigmaaldrich.com/HK/en/product/sigma/p0036?srsltid=AfmBOopACx-MrPXHWDqPskUKY3yn_iRNBkRf_8MzHlpNCuzOC9eo_zfL
https://www.selleckchem.com/products/PP121.html
https://www.medchemexpress.com/PP121.html?srsltid=AfmBOooueo4dseUfqyYKpPhsik3UReaIThjeClZ6XRDeZdcvRnVB6FCI
https://www.spandidos-publications.com/10.3892/br.2023.1611?text=fulltext
https://pubmed.ncbi.nlm.nih.gov/37936054
https://www.smolecule.com/products/b540040#pp121-research-applications
https://www.smolecule.com/products/b540040#pp121-research-applications
https://www.smolecule.com/products/b540040#pp121-research-applications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s540040?utm_src=pdf-bulk
https://www.smolecule.com/products/s540040?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

